3,5-Dimethylphenylmagnesium bromide
Overview
Description
3,5-Dimethylphenylmagnesium bromide, often abbreviated as 3,5-DMP-MgBr, is a reagent used in organic synthesis. It is a Grignard reagent, which is a type of organometallic compound that is used to form carbon-carbon bonds. 3,5-DMP-MgBr is a useful reagent for synthesizing various organic compounds, and it is often used in the synthesis of pharmaceuticals, polymers, and other chemical compounds.
Scientific Research Applications
Synthesis of Diarylborinic Acids
3,5-Dimethylphenylmagnesium bromide is utilized as a starting material in the synthesis of diarylborinic acids. These acids are then used in Suzuki coupling reactions with vinyl triflate to yield penultimate methyl ester .
Preparation of 3,5-Dimethyl-p-terphenyl
This compound is also employed in the preparation of 3,5-dimethyl-p-terphenyl. The process involves a reaction with biphenylsulfonate in the presence of a dppfNiCl2 catalyst .
Mechanism of Action
Target of Action
3,5-Dimethylphenylmagnesium bromide is a Grignard reagent . Grignard reagents are organomagnesium compounds that are widely used in organic chemistry for their nucleophilic properties . The primary targets of 3,5-Dimethylphenylmagnesium bromide are electrophilic carbon atoms present in carbonyl groups .
Mode of Action
3,5-Dimethylphenylmagnesium bromide, as a Grignard reagent, interacts with its targets through a nucleophilic addition mechanism . The carbon atom in the 3,5-Dimethylphenylmagnesium bromide molecule acts as a nucleophile, attacking the electrophilic carbon in the carbonyl group . This results in the formation of a new carbon-carbon bond .
Biochemical Pathways
The action of 3,5-Dimethylphenylmagnesium bromide primarily affects the synthesis of alcohols, acids, and ketones . For instance, it can be used as a starting material for the synthesis of diarylborinic acids . These acids, when coupled with vinyl triflate using Suzuki coupling, yield a penultimate methyl ester .
Pharmacokinetics
As a Grignard reagent, 3,5-Dimethylphenylmagnesium bromide is highly reactive and unstable in the presence of water or any source of protons . Therefore, it is typically prepared and used in anhydrous conditions .
Result of Action
The molecular and cellular effects of 3,5-Dimethylphenylmagnesium bromide’s action are primarily seen in the formation of new organic compounds . For example, it can be used to prepare 3,5-dimethyl-p-terphenyl by reacting with biphenylsulfonate .
Action Environment
The action, efficacy, and stability of 3,5-Dimethylphenylmagnesium bromide are significantly influenced by environmental factors . It is air and moisture sensitive, and must be stored in a well-ventilated place at a temperature between 2-8°C . It is incompatible with oxidizing agents and bases .
properties
IUPAC Name |
magnesium;1,3-dimethylbenzene-5-ide;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9.BrH.Mg/c1-7-4-3-5-8(2)6-7;;/h4-6H,1-2H3;1H;/q-1;;+2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWIBIDGHIMGNRC-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C[C-]=C1)C.[Mg+2].[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrMg |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dimethylphenylmagnesium bromide | |
CAS RN |
34696-73-6 |
Source
|
| Record name | 3,5-DIMETHYLPHENYLMAGNESIUM BROMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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